Cas no 1519741-00-4 (1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1519741-00-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD26671979
• CID: 5151392
• PubChem ID: 82612729
• Update Time: 2025-06-20

1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1-acetyl-3-piperidinyl)-
• 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD26671979
• Inchi： 1S/C11H17NO3/c1-8(13)12-6-2-3-9(7-12)11(4-5-11)10(14)15/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： HSGSRQPVLZYPRC-UHFFFAOYSA-N
• SMILES： C1(C2CCCN(C(C)=O)C2)(C(O)=O)CC1

Additional information on 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid

Professional Introduction to 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic Acid (CAS No. 1519741-00-4)

1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid, with the CAS number 1519741-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an acetylated piperidine moiety, which imparts unique structural and functional properties. The cyclopropane ring, known for its high reactivity and strained geometry, often serves as a key pharmacophore in drug design, while the piperidine scaffold is frequently incorporated into bioactive molecules due to its ability to mimic natural amino acid structures and enhance binding affinity to biological targets.

The synthesis and application of 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid have been explored in various research studies, particularly in the development of novel therapeutic agents. The compound's structural features make it a promising candidate for further investigation in the design of small-molecule inhibitors targeting various disease pathways. Recent advancements in medicinal chemistry have highlighted the potential of this molecule in addressing unmet medical needs, particularly in oncology and neurology.

In oncology research, the incorporation of cyclopropane derivatives into drug candidates has shown promise in disrupting cancer cell proliferation and inducing apoptosis. The strained nature of the cyclopropane ring can lead to unique interactions with biological targets, potentially enhancing drug efficacy. Additionally, the acetylated piperidine moiety may contribute to improved solubility and bioavailability, critical factors for successful drug development. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression, making it a valuable scaffold for further medicinal chemistry optimization.

The role of piperidine derivatives in medicinal chemistry is well-documented, with numerous examples demonstrating their utility as pharmacophores in drug discovery. Piperidine-based compounds are known for their ability to modulate neurotransmitter systems, making them particularly relevant in the treatment of neurological disorders. Research involving 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid has explored its potential as a precursor for developing novel neuromodulators. These studies suggest that modifications to the piperidine ring can fine-tune pharmacological properties, leading to compounds with enhanced selectivity and reduced side effects.

The chemical synthesis of 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. The cyclopropane ring is typically introduced through cyclization reactions, while the acetylation step is performed using appropriate acetylating agents under controlled conditions.

The pharmacokinetic profile of 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid is another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided insights into its metabolic stability and excretion pathways, which are crucial for determining appropriate dosing regimens and minimizing potential drug-drug interactions.

In conclusion, 1-(1-acetylpiperidin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1519741-00-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting cancer and neurological disorders. Continued research into this compound will likely uncover new opportunities for therapeutic intervention, contributing to the advancement of modern medicine.